2-(methylsulfanyl)-3-(3-pyridinyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-methylsulfanyl-3-pyridin-3-ylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C12H9N3OS2/c1-17-12-14-9-4-6-18-10(9)11(16)15(12)8-3-2-5-13-7-8/h2-7H,1H3
• InChI Key: LYSXMMFYOGBCOF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C(=O)N1C3=CN=CC=C3)SC=C2
• Molecular Formula: C12H9N3OS2
• Molecular Weight: 275.4 g/mol
• CAS No.: 338779-47-8

Description

2-(methylsulfanyl)-3-(3-pyridinyl)thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H9N3OS2 and its molecular weight is 275.34. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

One significant area of application is in medicinal chemistry, where derivatives of the compound have been synthesized and evaluated for their cytostatic and antiviral activities. For example, derivatives exerted low micromolar or submicromolar in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, along with some antiviral activity against HCV. The most active derivatives were the 6-methoxy, 6-methylsulfanyl, and 6-methyl derivatives, which were highly active against cancer cells while being less toxic or nontoxic to fibroblasts (Tichy et al., 2017). Another study involved the optimization and kinetic model of condensation reactions in the synthesis of related pyrimidin-4-one derivatives, providing insights into controlling reaction conditions for high yields (Chmielowiec et al., 2004).

Synthetic Methodology

In synthetic chemistry, these compounds serve as precursors in the synthesis of novel fluorescent compounds and other heterocyclic derivatives. For instance, new fluorescent compounds, including 2-amino-4-methylsulfanylbenzo[4,5]thieno[3,2-d]pyrimidine, were synthesized, showing strong solid-state fluorescence. This research provides a foundation for developing materials with potential applications in optical devices and sensors (Yokota et al., 2012).

Antimicrobial and Anti-Inflammatory Applications

Additionally, thienopyrimidine derivatives have been synthesized and tested for their antimicrobial and anti-inflammatory properties, indicating the chemical versatility and potential therapeutic applications of these compounds. Some of these derivatives displayed potent anticancer activity, comparable to doxorubicin, against several human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines (Hafez & El-Gazzar, 2017).